Cas no 1781648-48-3 (Tert-Butyl 4-Fluoro-5-(Hydroxymethyl)Azepane-1-Carboxylate)

• Product Name: Tert-Butyl 4-Fluoro-5-(Hydroxymethyl)Azepane-1-Carboxylate
• CAS No: 1781648-48-3
• MF: C₁₂H₂₂FNO₃
• MW: 247.306387424469
• MDL: MFCD27997521
• CID: 4613682
• Update Time: 2022-07-26

Tert-Butyl 4-Fluoro-5-(Hydroxymethyl)Azepane-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 4-Fluoro-5-(Hydroxymethyl)Azepane-1-Carboxylate(WX641068)
• Tert-Butyl 4-Fluoro-5-(Hydroxymethyl)Azepane-1-Carboxylate
• 1H-Azepine-1-carboxylic acid, 4-fluorohexahydro-5-(hydroxymethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD27997521
• Inchi： 1S/C12H22FNO3/c1-12(2,3)17-11(16)14-6-4-9(8-15)10(13)5-7-14/h9-10,15H,4-8H2,1-3H3
• InChI Key： JCKSSWBXPDHDQO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CO)C(F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes